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Compound of Interest

Compound Name: 4-(Methoxymethoxy)-2-nitroaniline

CAS No.: 54029-61-7

Cat. No.: B021294

Get Quote

Executive Summary
Methoxy-nitroanilines (C₇H₈N₂O₃) serve as critical intermediates in the synthesis of azo dyes

(e.g., Pigment Yellow 74) and active pharmaceutical ingredients.[1][2] While they share an

identical molecular weight (168.15 g/mol ), the positional isomerism of the electron-donating

methoxy (-OCH₃) and amino (-NH₂) groups relative to the electron-withdrawing nitro (-NO₂)

group creates profound divergences in their physicochemical profiles.[2]

This guide objectively compares the two most industrially relevant isomers:

2-Methoxy-4-nitroaniline (2-MeO-4-NA): A planar molecule with strong intermolecular

networking, often used as a nonlinear optical (NLO) material.[1]

4-Methoxy-2-nitroaniline (4-MeO-2-NA): Characterized by strong intramolecular hydrogen

bonding, significantly altering its solubility and thermal properties.[1]
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The divergence in properties between these isomers is governed by the "Ortho Effect" and the

alignment of the "Push-Pull" electronic systems.

Electronic Configuration
2-Methoxy-4-nitroaniline: The primary donor (-NH₂) and acceptor (-NO₂) are para to each

other. This maximizes the conjugation length and creates a strong dipole moment across the

molecule's long axis.[1] The ortho-methoxy group acts as an auxiliary donor but does not

disrupt the primary charge transfer axis.[1]

4-Methoxy-2-nitroaniline: The acceptor (-NO₂) is ortho to the amine.[1] This proximity

facilitates the formation of a stable six-membered intramolecular hydrogen bond ring

(NH...O=N). This "locking" of the proton reduces the amine's ability to participate in

intermolecular hydrogen bonding.

Visualization of Structural Logic
The following diagram illustrates the electronic relationships and hydrogen bonding potential.
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Figure 1: Structural logic comparing the intermolecular networking of the 4-nitro isomer vs. the

intramolecular chelation of the 2-nitro isomer.
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The following data aggregates experimental values. Note the significant difference in melting

points, a direct consequence of the hydrogen bonding patterns described above.

Property
2-Methoxy-4-
nitroaniline

4-Methoxy-2-
nitroaniline

Causality

CAS Number 97-52-9 96-96-8 -

Appearance
Yellow to Orange

Crystalline Powder

Orange to Red

Powder

Charge transfer band

shift

Melting Point 140 – 142 °C [1, 2] 123 – 126 °C [3, 4]

Intramolecular H-

bonding in the 2-nitro

isomer weakens

crystal lattice forces,

lowering MP.

pKa (Predicted) ~1.02 (Weak base) ~2.0 - 2.5

The ortho-nitro group

withdraws e- density

inductively but H-

bonding stabilizes the

neutral form.[1]

Solubility (Water)
0.2 g/L (Slightly

soluble)
Slightly soluble

Both are lipophilic;

ortho-chelation

increases lipophilicity

slightly.[1]

Dipole Moment
High (Strong Charge

Transfer)
Moderate

Vector cancellation

between ortho-

substituents reduces

net dipole.

UV-Vis ~370-380 nm (EtOH) ~400-420 nm (EtOH)

Bathochromic shift in

ortho-nitro due to

auxiliary resonance of

p-OMe.[1]
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To validate the purity and identity of these isomers, the following self-validating protocols are

recommended.

Protocol: Solvatochromic Shift Determination (UV-Vis)
This experiment confirms the "Push-Pull" nature of the isomers. 2-Methoxy-4-nitroaniline

exhibits significant positive solvatochromism (red shift) in polar solvents due to the stabilization

of its highly polar excited state.[1]

Reagents:

Analytes: 2-Methoxy-4-nitroaniline, 4-Methoxy-2-nitroaniline (Recrystallized).

Solvents: Cyclohexane (Non-polar), Ethanol (Polar protic), DMSO (Polar aprotic).

Workflow:

Stock Preparation: Dissolve 10 mg of isomer in 10 mL of DMSO to create a primary stock

(approx. 6 mM).

Working Solutions: Dilute 50 µL of stock into 3 mL of each respective solvent. Target

absorbance: 0.5 – 0.8 AU.

Blanking: Use pure solvent in matched quartz cuvettes (1 cm path length).[1]

Acquisition: Scan from 250 nm to 600 nm. Scan rate: 200 nm/min.[1]

Validation:

2-MeO-4-NA should show a

shift of >20 nm moving from cyclohexane to DMSO.

4-MeO-2-NA will show a smaller shift due to the stabilization of the ground state by

intramolecular H-bonding.
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Because the melting points are distinct but relatively close (~15°C difference), precise thermal

history control is required to rule out polymorphs.

Step-by-Step:

Drying: Dry samples in a vacuum oven at 40°C for 4 hours to remove solvent inclusions

(pseudo-polymorphs).

Packing: Pack capillary tubes to a height of 3 mm. Tap firmly to ensure high packing density.

Ramp 1 (Fast): Heat at 10°C/min to 110°C.

Ramp 2 (Slow): Slow heating rate to 1°C/min.

Observation: Record the onset (first liquid drop) and clear point (complete liquefaction).

Acceptance Criteria: Range must not exceed 2°C. Wide ranges indicate impurities or

mixed isomers.

Applications & Performance Context
Nonlinear Optical (NLO) Materials
2-Methoxy-4-nitroaniline is a candidate for NLO applications.[1][3][4] Its non-centrosymmetric

crystal packing (often P21 space group) allows for Second Harmonic Generation (SHG). The

planar structure and strong charge transfer axis maximize molecular hyperpolarizability (

).

Comparison: 4-Methoxy-2-nitroaniline is generally less effective for NLO because the

intramolecular H-bond distorts the charge transfer vector and can lead to centrosymmetric

packing which cancels out SHG effects.[1]

Dye Synthesis (Pigment Yellow 74)
2-Methoxy-4-nitroaniline is the diazo component for Pigment Yellow 74.[1]

Mechanism:[2] The amine is diazotized (NaNO₂/HCl) and coupled with 2-

methoxyacetoacetanilide.
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Criticality: Isomeric purity is vital. Contamination with the 4-methoxy-2-nitro isomer shifts the

color shade toward orange/red, failing quality control for standard yellow pigments.

Experimental Workflow Diagram
The following diagram outlines the logical flow for characterizing an unknown sample

suspected to be one of these isomers.
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Figure 2: Logical decision tree for distinguishing methoxy-nitroaniline isomers using thermal

and spectroscopic data.

References
ChemicalBook. (2025).[1] 2-Methoxy-4-nitroaniline Physicochemical Properties and Safety

Data. Retrieved from

Sigma-Aldrich. (2025). Product Specification: 2-Methoxy-4-nitroaniline (97-52-9).[1][2][4]

Retrieved from [5]

PubChem. (2025).[1][6] Compound Summary: 4-Methoxy-2-nitroaniline (CID 66793).[6][7]

National Library of Medicine. Retrieved from

Thermo Fisher Scientific. (2025).[1] 4-Methoxy-2-nitroaniline, 98% Safety Data Sheet.

Retrieved from

Li, H., et al. (2020). 2-Methoxy-4-nitroaniline Solubility in Several Aqueous Solvent Mixtures:

Determination, Modeling, and Preferential Solvation. Journal of Chemical & Engineering

Data. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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